molecular formula C11H9ClO3 B8550786 7-chloro-benzofuran-4-carboxylic Acid Ethyl Ester

7-chloro-benzofuran-4-carboxylic Acid Ethyl Ester

Cat. No.: B8550786
M. Wt: 224.64 g/mol
InChI Key: VMFZWQINDABIBK-UHFFFAOYSA-N
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Description

7-chloro-benzofuran-4-carboxylic Acid Ethyl Ester is a useful research compound. Its molecular formula is C11H9ClO3 and its molecular weight is 224.64 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9ClO3

Molecular Weight

224.64 g/mol

IUPAC Name

ethyl 7-chloro-1-benzofuran-4-carboxylate

InChI

InChI=1S/C11H9ClO3/c1-2-14-11(13)8-3-4-9(12)10-7(8)5-6-15-10/h3-6H,2H2,1H3

InChI Key

VMFZWQINDABIBK-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C2C=COC2=C(C=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 7-chloro-2-hydroxy-2,3-dihydro-benzofuran-4-carboxylic acid ethyl ester and 7-chloro-2-methoxy-2,3-dihydro-benzofuran-4-carboxylic acid ethyl ester (3.36 g, see above) in toluene (20 mL) is added dropwise to a solution of PTSA (0.69 mmol) in toluene (14 mL) which is heated to reflux. Heating is continued for 5 h, an additional portion of PTSA (0.69 mmol) is added and the mixture is again heated to reflux for 150 min. The solvents are removed in vacuo and the residue is purified by FC (gradient: heptane to heptane/EtOAc 95/5) to give the desired product.
Name
7-chloro-2-hydroxy-2,3-dihydro-benzofuran-4-carboxylic acid ethyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
7-chloro-2-methoxy-2,3-dihydro-benzofuran-4-carboxylic acid ethyl ester
Quantity
3.36 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
0.69 mmol
Type
reactant
Reaction Step Two
Quantity
14 mL
Type
solvent
Reaction Step Two
Name
Quantity
0.69 mmol
Type
reactant
Reaction Step Three

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